Cas no 2137862-51-0 (Sodium 4-amino-2-fluorobenzene-1-sulfinate)

• Product Name: Sodium 4-amino-2-fluorobenzene-1-sulfinate
• CAS No: 2137862-51-0
• MF: C₆H₅FNNaO₂S
• MW: 197.162574529648
• CID: 6148025
• PubChem ID: 165864341
• Update Time: 2025-06-08

Sodium 4-amino-2-fluorobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 4-amino-2-fluorobenzene-1-sulfinate
• EN300-724523
• 2137862-51-0
• Sodium 4-amino-2-fluorobenzene-1-sulfinate

• Inchi： 1S/C6H6FNO2S.Na/c7-5-3-4(8)1-2-6(5)11(9)10;/h1-3H,8H2,(H,9,10);/q;+1/p-1
• InChI Key： ASLGXFCRWAQTJK-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1F)N)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 196.99227202g/mol
• Monoisotopic Mass: 196.99227202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4Ų

Additional information on Sodium 4-amino-2-fluorobenzene-1-sulfinate

Sodium 4-amino-2-fluorobenzene-1-sulfinate (CAS No. 2137862-51-0): A Comprehensive Overview

Sodium 4-amino-2-fluorobenzene-1-sulfinate, identified by its Chemical Abstracts Service Number (CAS No.) 2137862-51-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonates and features both amino and fluoro substituents, which contribute to its unique chemical properties and potential biological activities. The presence of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structure of Sodium 4-amino-2-fluorobenzene-1-sulfinate consists of a benzene ring substituted with an amino group at the 4-position and a sulfinate group at the 1-position, with a fluorine atom at the 2-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a versatile building block for drug discovery and development. The sulfinate group, in particular, is known for its ability to participate in nucleophilic substitution reactions, which is crucial for constructing more complex molecular architectures.

In recent years, there has been a growing interest in the development of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atom in Sodium 4-amino-2-fluorobenzene-1-sulfinate plays a pivotal role in modulating the electronic properties of the molecule, thereby influencing its interactions with enzymes and receptors. This has led to its exploration as a key component in the design of novel therapeutic agents targeting various diseases.

One of the most promising applications of Sodium 4-amino-2-fluorobenzene-1-sulfinate is in the field of anticancer research. Fluorinated derivatives have shown remarkable potential in inhibiting tumor growth by interfering with critical signaling pathways involved in cell proliferation and survival. Preclinical studies have demonstrated that compounds incorporating the scaffold of Sodium 4-amino-2-fluorobenzene-1-sulfinate exhibit potent antitumor activity, making it a promising candidate for further investigation.

Furthermore, the amino group in this compound provides a site for further functionalization, allowing chemists to tailor its properties for specific applications. For instance, it can be used to introduce additional pharmacophores or linkers that enhance drug delivery systems or improve bioavailability. This flexibility makes Sodium 4-amino-2-fluorobenzene-1-sulfinate an indispensable tool in medicinal chemistry laboratories.

The synthesis of Sodium 4-amino-2-fluorobenzene-1-sulfinate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoro substituent, in particular, demands careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve efficient and scalable production.

In addition to its pharmaceutical applications, Sodium 4-amino-2-fluorobenzene-1-sulfinate has found utility in material science and industrial processes. Its unique chemical properties make it suitable for use as a ligand or catalyst in various chemical reactions. Researchers have explored its potential in polymer chemistry, where it can serve as a monomer or cross-linking agent to create novel materials with enhanced properties.

The safety profile of Sodium 4-amino-2-fluorobenzene-1-sulfinate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have shown that the compound is well-tolerated at recommended dosages, although further research is ongoing to fully understand its long-term implications.

The future prospects for Sodium 4-amino-2-fluorobenzene-1-sulfinate are vast and exciting. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Ongoing research efforts are focused on expanding its utility in drug development, environmental remediation, and advanced material synthesis. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemistry.